1-Chloro-6-ethoxyisoquinoline
Cat. No. B8785673
M. Wt: 207.65 g/mol
InChI Key: RIVXRCRIFGIVBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08211897B2
Procedure details
A suspension of 6-ethoxy-2H-isoquinolin-1-one (896 mg, 4.74 mmol) in phosphorus oxychloride (POCl3, 4 mL) was heated at 110° C. for 3 hours (clear solution obtained upon heating). After 3 hours, the reaction mixture was concentrated under reduced pressure. The residue was poured into iced water (10 mL), the pH adjusted to 10 with 3N sodium hydroxide, and the mixture extracted with chloroform (3×25 mL). The combined chloroform layers were washed with brine and dried over magnesium sulfate. The organic layer was then filtered and concentrated under reduced pressure to give 1-chloro-6-ethoxy-isoquinoline (866 mg, 4.18 mmol, 88% yield, >90% pure) as tan solid. MS m/z 208 (M++H).
Yield
88%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4]1[CH:5]=[C:6]2[C:11](=[CH:12][CH:13]=1)[C:10](=O)[NH:9][CH:8]=[CH:7]2)[CH3:2].P(Cl)(Cl)([Cl:17])=O>>[Cl:17][C:10]1[C:11]2[C:6](=[CH:5][C:4]([O:3][CH2:1][CH3:2])=[CH:13][CH:12]=2)[CH:7]=[CH:8][N:9]=1
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Inputs
Step One
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Name
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|
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Quantity
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896 mg
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Type
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reactant
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Smiles
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C(C)OC=1C=C2C=CNC(C2=CC1)=O
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Name
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Quantity
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4 mL
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Type
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reactant
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Smiles
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P(=O)(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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(clear solution obtained upon heating)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the reaction mixture was concentrated under reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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The residue was poured into iced water (10 mL)
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture extracted with chloroform (3×25 mL)
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WASH
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Type
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WASH
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Details
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The combined chloroform layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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The organic layer was then filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
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|
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Type
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product
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|
Smiles
|
ClC1=NC=CC2=CC(=CC=C12)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 4.18 mmol | |
| AMOUNT: MASS | 866 mg | |
| YIELD: PERCENTYIELD | 88% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
